
Proper Disposal Procedures for 17:0-16:1 PC-d5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 17:0-16:1 PC-d5

Cat. No.: B12398017 Get Quote

Ensuring the safe and compliant disposal of laboratory reagents is a critical component of

laboratory safety and environmental responsibility. This document provides detailed guidance

for the proper disposal of 17:0-16:1 PC-d5 (1-heptadecanoyl-2-palmitoleoyl-sn-glycero(d5)-3-

phosphocholine), a deuterated phosphatidylcholine used in lipidomics research.

While 17:0-16:1 PC-d5 is not classified as a hazardous substance, it is imperative to follow

institutional and local regulations for chemical waste disposal. The following procedures are

based on general best practices for non-hazardous laboratory chemical waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood to

minimize inhalation exposure.

Spill Response: In the event of a spill, absorb the material with an inert, non-combustible

absorbent material (e.g., vermiculite, sand, or earth). Collect the absorbed material and

place it into a suitable, labeled container for disposal.

Step-by-Step Disposal Protocol
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The primary principle for the disposal of 17:0-16:1 PC-d5 is to manage it as non-hazardous

chemical waste, in accordance with all applicable federal, state, and local environmental

regulations.

Waste Identification and Segregation:

Identify the waste as "non-hazardous chemical waste."

Do not mix with hazardous waste streams (e.g., solvents, heavy metals, or reactive

chemicals). Segregation is key to proper and cost-effective disposal.

Containerization:

Place the waste material, including any contaminated spill cleanup materials, into a clearly

labeled, sealed, and chemically compatible container.

The container label should include the full chemical name: "17:0-16:1 PC-d5" or "1-

heptadecanoyl-2-palmitoleoyl-sn-glycero(d5)-3-phosphocholine," and clearly state "For

Disposal."

Institutional Waste Management:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the chemical waste.

Follow all institutional guidelines for waste accumulation and storage prior to pickup. This

typically involves storing the sealed container in a designated satellite accumulation area.

Disposal of Empty Containers:

Thoroughly rinse the original product container with a suitable solvent (e.g., chloroform or

methanol).

Collect the rinsate as chemical waste and add it to your non-hazardous waste container.

Once triple-rinsed, the empty container can often be disposed of as regular laboratory

glass or plastic waste. Deface the label before disposal.[1] Always confirm this procedure

with your institution's EHS guidelines.
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Safety and Physical Data Overview
The following table summarizes key safety and physical data for a closely related

phosphatidylglycerol compound, which is expected to have similar properties to the

phosphatidylcholine in question. This data is provided for informational purposes, and users

should always refer to the specific Safety Data Sheet (SDS) for the product in use, if available.

Property Data Reference

Chemical Name

1-heptadecanoyl-2-

palmitoleoyl-sn-glycero(d5)-3-

phosphocholine

Avanti Research Lipids

CAS Number 2342575-79-3 [2]

Molecular Formula C₄₁H₇₅D₅NO₈P Avanti Research Lipids

Formula Weight 751.09 [2]

Physical State
Varies (often supplied in a

solvent)
General knowledge

Storage Temperature -20°C [2]

Hazard Classification

Not classified as a hazardous

substance. However, it should

be handled with care as with

all laboratory chemicals.

Based on SDS for similar

compounds and general

guidelines for non-hazardous

chemical waste.[3][4]

First Aid Measures

Eyes: Flush with plenty of

water. Skin: Wash with soap

and water. Inhalation: Move to

fresh air. Ingestion: Rinse

mouth.

General first aid procedures for

non-hazardous chemicals.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 17:0-
16:1 PC-d5.
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Ancillary Procedures

Start: Have 17:0-16:1 PC-d5 for Disposal

Consult Product SDS and Institutional EHS Guidelines

Is it classified as hazardous waste?

Follow Hazardous Chemical Waste Protocol:
- Segregate and label appropriately

- Store in Satellite Accumulation Area
- Arrange EHS pickup

Yes

Follow Non-Hazardous Chemical Waste Protocol:
- Place in a sealed, labeled container

- Do not mix with hazardous waste
- Arrange EHS pickup

No (Typical)

End of Disposal Process

Is there a spill?

Contain and absorb spill with inert material.
Collect residue in a sealed container for disposal.

Yes

Is the original container empty?

Triple rinse container with appropriate solvent.
Collect rinsate as chemical waste.

Yes

Deface label and dispose of rinsed container
 as per institutional guidelines (e.g., lab glass waste).

Click to download full resolution via product page

Caption: Disposal decision workflow for 17:0-16:1 PC-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12398017?utm_src=pdf-body-img
https://www.benchchem.com/product/b12398017?utm_src=pdf-body
https://www.benchchem.com/product/b12398017?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. avantiresearch.com [avantiresearch.com]

3. sfasu.edu [sfasu.edu]

4. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

To cite this document: BenchChem. [Proper Disposal Procedures for 17:0-16:1 PC-d5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398017#17-0-16-1-pc-d5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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